
Essential Safety and Operational Guide for 3-
Dimethylamino-2-methyl-2-propenal

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Dimethylamino-2-methyl-2-

propenal

Cat. No.: B1144346 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 3-
Dimethylamino-2-methyl-2-propenal, tailored for research, scientific, and drug development

professionals. The following procedural steps are designed to ensure safe laboratory practices.

Chemical Identifier:

Name: 3-Dimethylamino-2-methyl-2-propenal

CAS Number: 19125-76-9

Molecular Formula: C6H11NO[1]

Molecular Weight: 113.16 g/mol [1]

Primary Hazards: This substance is classified as an irritant.[1] It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]

Personal Protective Equipment (PPE)
Engineering controls, such as local exhaust ventilation, should be the first line of defense.[3]

However, appropriate PPE is mandatory to prevent direct contact and inhalation.
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PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Conforms to OSHA's eye and

face protection regulations (29

CFR 1910.133) or European

Standard EN166.[4][5]

Protects against splashes and

dust.

Skin Protection

Chemical resistant gloves

(e.g., nitrile). Wear appropriate

protective clothing to prevent

skin exposure.[4][5]

Prevents skin irritation and

absorption.[1] Contaminated

gloves should be replaced

immediately.[6]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Required when handling the

solid form to prevent inhalation

of dust particles, which can

cause respiratory irritation.[2]

[6] Use in a well-ventilated

area is crucial.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a calibrated emergency eyewash station and safety shower are readily accessible.[5]

Work within a certified chemical fume hood or a well-ventilated laboratory space.[4][5]

Keep the container tightly closed when not in use.[4][7]

2. Donning PPE:

Before handling, put on all required PPE as specified in the table above.

3. Handling the Compound:

Avoid all personal contact, including inhalation of dust or fumes.[6]
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Do not eat, drink, or smoke in the handling area.[6][7]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

[6]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][7]

Remove and launder any contaminated clothing before reuse.[4][6]

Spill and Emergency Procedures
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up spills immediately.[6]

For dry spills, use a dry clean-up procedure to avoid generating dust.[6] Sweep or vacuum

the material and place it into a sealed, labeled container for disposal.[6]

Wash the spill area with soap and water.[6]

Major Spills:

Evacuate the area and alert emergency responders.[6]

Control personal contact by wearing appropriate protective clothing.[6]

Prevent the spillage from entering drains or water courses.[6]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Waste Collection:
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Collect excess 3-Dimethylamino-2-methyl-2-propenal and any contaminated materials

(e.g., gloves, absorbent paper) in a clearly labeled, sealed container.[6]

Storage:

Store the waste container in a designated, well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[5]

Disposal:

Dispose of the chemical waste through an approved waste disposal plant or licensed

contractor.[4][5] Do not dispose of it down the drain.

Experimental Workflow Diagram
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Safe Handling Workflow for 3-Dimethylamino-2-methyl-2-propenal

Preparation
- Verify fume hood function

- Locate safety shower/eyewash

Don PPE
- Safety Goggles
- Nitrile Gloves

- N95 Respirator

Chemical Handling
- Work in fume hood

- Avoid dust generation
- Keep container sealed

Post-Handling Procedures
- Wash hands thoroughly

- Decontaminate work area

Spill Occurs

Waste Disposal
- Collect in sealed container

- Label waste
- Arrange for pickup

Spill Response
- Evacuate if major

- Use spill kit
- Collect waste

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Dimethylamino-2-methyl-2-propenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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